Cas no 61568-44-3 (2H-Thiopyran, tetrahydro-2,5-dimethyl-, trans-)

• Product Name: 2H-Thiopyran, tetrahydro-2,5-dimethyl-, trans-
• CAS No: 61568-44-3
• MF: C₇H₁₄S
• MW: 130.251060962677
• CID: 474495
• PubChem ID: 71394536
• Update Time: 2025-04-19

2H-Thiopyran, tetrahydro-2,5-dimethyl-, trans- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran, tetrahydro-2,5-dimethyl-, trans-
• DTXSID60816220
• (2S,5S)-2,5-Dimethylthiane
• 61568-44-3

• Inchi： 1S/C7H14S/c1-6-3-4-7(2)8-5-6/h6-7H,3-5H2,1-2H3/t6-,7-/m0/s1
• InChI Key： FCFFROVETURYHE-BQBZGAKWSA-N
• SMILES： S1C[C@@H](C)CC[C@@H]1C

Computed Properties

• Exact Mass: 130.08172
• Monoisotopic Mass: 130.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes